Cas no 350988-44-2 (Isopropyl 2-amino-4,5-dimethylthiophene-3-carboxylate)

• Product Name: Isopropyl 2-amino-4,5-dimethylthiophene-3-carboxylate
• CAS No: 350988-44-2
• MF: C₁₀H₁₅NO₂S
• MW: 213.29660153389
• MDL: MFCD01114975
• CID: 2951883
• PubChem ID: 4349704
• Update Time: 2025-05-19

Isopropyl 2-amino-4,5-dimethylthiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-氨基-4,5-二甲基-噻吩-3-甲酸丙-2-酯
• isopropyl 2-amino-4,5-dimethylthiophene-3-carboxylate
• propan-2-yl 2-amino-4,5-dimethylthiophene-3-carboxylate
• BBL037384
• STK348704
• isopropyl2-amino-4,5-dimethylthiophene-3-carboxylate
• Isopropyl 2-amino-4,5-dimethyl-3-thiophenecarboxylate, AldrichCPR
• 350988-44-2
• DTXSID801197755
• ALBB-001579
• VS-14117
• 1-Methylethyl 2-amino-4,5-dimethyl-3-thiophenecarboxylate
• MFCD01114975
• AKOS B000681
• CS-0323414
• AKOS000304190
• H21556
• Isopropyl 2-amino-4,5-dimethylthiophene-3-carboxylate

• MDL： MFCD01114975
• Inchi： 1S/C10H15NO2S/c1-5(2)13-10(12)8-6(3)7(4)14-9(8)11/h5H,11H2,1-4H3
• InChI Key： PXWXBFMFSLKMJA-UHFFFAOYSA-N
• SMILES： S1C(=C(C(=O)OC(C)C)C(C)=C1C)N

Computed Properties

• Exact Mass: 213.08234989g/mol
• Monoisotopic Mass: 213.08234989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 80.6

Isopropyl 2-amino-4,5-dimethylthiophene-3-carboxylate Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on Isopropyl 2-amino-4,5-dimethylthiophene-3-carboxylate

Comprehensive Overview of Isopropyl 2-amino-4,5-dimethylthiophene-3-carboxylate (CAS No. 350988-44-2)

Isopropyl 2-amino-4,5-dimethylthiophene-3-carboxylate (CAS 350988-44-2) is a specialized organic compound with significant applications in pharmaceutical intermediates, agrochemical synthesis, and material science. Its unique thiophene backbone, combined with ester and amino functional groups, makes it a versatile building block for heterocyclic chemistry. Researchers and industries are increasingly exploring its potential due to its structural adaptability and reactivity under mild conditions.

The compound’s molecular formula and isopropyl ester moiety contribute to its solubility in organic solvents, facilitating its use in catalytic reactions and multistep syntheses. Recent studies highlight its role in developing bioactive molecules, particularly in antimicrobial and anti-inflammatory research. With the growing demand for sustainable chemistry, this compound aligns with green synthesis trends, as it can be derived from renewable resources.

In the context of drug discovery, Isopropyl 2-amino-4,5-dimethylthiophene-3-carboxylate serves as a precursor for small-molecule inhibitors targeting enzymatic pathways. Its thiophene core is structurally analogous to natural metabolites, enhancing compatibility in biological systems. This property has spurred interest in personalized medicine and precision therapeutics, where tailored molecular designs are critical.

From an industrial perspective, the compound’s stability under high-temperature conditions makes it suitable for polymer modification and coating technologies. Innovations in electronic materials also leverage its conjugated system for organic semiconductors. As industries shift toward eco-friendly alternatives, this compound’s low toxicity profile positions it as a safer choice compared to traditional aromatic derivatives.

Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are essential for characterizing CAS 350988-44-2. Purity thresholds (>98%) are often required for pharmaceutical-grade applications, driving advancements in chromatographic purification methods. FAQs from researchers often focus on its storage conditions (recommended: 2–8°C under inert gas) and compatibility with common reagents like Grignard compounds.

Emerging trends in AI-driven molecular design have further amplified interest in this compound. Computational models predict its utility in covalent organic frameworks (COFs) and metal-organic hybrids. Such applications align with global searches for energy-efficient materials and carbon capture technologies, making 350988-44-2 a keyword in cutting-edge research.

In summary, Isopropyl 2-amino-4,5-dimethylthiophene-3-carboxylate bridges fundamental chemistry and applied science. Its multifaceted roles—from medicinal chemistry to advanced materials—underscore its relevance in solving contemporary challenges. As synthetic methodologies evolve, this compound will likely remain a focal point for innovation.